Cas no 64953-18-0 (1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-)

1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)- Properties

Names and Identifiers

• 1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-
• 2-(1-benzyltetrazol-5-yl)acetic acid
• 64953-18-0
• (1-Benzyl-1H-tetrazol-5-yl)acetic acid
• SCHEMBL12761278
• DTXSID70727651
• +Expand

• InChIKey： ZKNAPHWBCZSHKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N4O2/c15-10(16)6-9-11-12-13-14(9)7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)CN2C(=NN=N2)CC(=O)O

Computed Properties

• Exact Mass: 218.0805
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 218.08037557g/mol
• Heavy Atom Count: 16
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.9